Cas no 2706393-26-0 (4-Chloro-3-ethyl-2-fluorobenZoic acid)

• Product Name: 4-Chloro-3-ethyl-2-fluorobenZoic acid
• CAS No: 2706393-26-0
• MF: C₉H₈ClFO₂
• MW: 202.610025405884
• CID: 6795206
• PubChem ID: 171366815
• Update Time: 2025-06-26

4-Chloro-3-ethyl-2-fluorobenZoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-ethyl-2-fluorobenZoic acid
• 2706393-26-0
• MFCD34872048

• Inchi： 1S/C9H8ClFO2/c1-2-5-7(10)4-3-6(8(5)11)9(12)13/h3-4H,2H2,1H3,(H,12,13)
• InChI Key： WEDAUZNCJLJLLL-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C(=C1CC)F

Computed Properties

• Exact Mass: 202.0196853g/mol
• Monoisotopic Mass: 202.0196853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Additional information on 4-Chloro-3-ethyl-2-fluorobenZoic acid

Professional Introduction to 4-Chloro-3-ethyl-2-fluorobenzoic Acid (CAS No. 2706393-26-0)

4-Chloro-3-ethyl-2-fluorobenzoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number CAS No. 2706393-26-0, represents a critical intermediate in the development of various pharmacologically active molecules. Its molecular structure, characterized by a benzoic acid core substituted with a chlorine atom at the 4-position, an ethyl group at the 3-position, and a fluorine atom at the 2-position, endows it with distinct electronic and steric properties that make it invaluable in synthetic chemistry.

The significance of 4-Chloro-3-ethyl-2-fluorobenzoic acid lies in its versatility as a building block for more complex molecules. In recent years, there has been a surge in research focused on developing novel therapeutic agents that target intricate biological pathways. The substituents present in this compound—chlorine, ethyl, and fluorine—impart specific functionalities that can be leveraged to modulate biological activity. For instance, the electron-withdrawing nature of the chlorine atom can enhance the reactivity of certain functional groups, while the ethyl group introduces steric hindrance that can influence binding interactions within biological targets.

Recent advancements in medicinal chemistry have highlighted the utility of fluorinated benzoic acids in drug design. The incorporation of fluorine atoms into molecular structures is well-documented for its ability to improve metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates. Specifically, 4-Chloro-3-ethyl-2-fluorobenzoic acid has been explored in the synthesis of inhibitors targeting enzymes involved in inflammatory and infectious diseases. Its structural features make it an excellent candidate for generating derivatives with enhanced selectivity and potency.

In academic research, 4-Chloro-3-ethyl-2-fluorobenzoic acid has been utilized as a precursor in the development of novel heterocyclic compounds. Heterocycles are a cornerstone of modern pharmaceuticals, often serving as the core structure for bioactive molecules. The benzoic acid scaffold provides a rigid aromatic system that can be further modified to create diverse chemical entities. Researchers have demonstrated that derivatives of this compound can exhibit inhibitory effects on enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are implicated in conditions like arthritis and asthma.

The role of CAS No. 2706393-26-0 extends beyond academic research into industrial applications. Pharmaceutical companies have adopted this compound as a key intermediate in large-scale synthesis processes. Its stability under various reaction conditions makes it suitable for multi-step synthetic routes leading to complex drug molecules. Additionally, the presence of multiple reactive sites allows for selective functionalization, enabling chemists to tailor the properties of the final product precisely.

The growing interest in fluorinated compounds has also spurred innovation in synthetic methodologies tailored to 4-Chloro-3-ethyl-2-fluorobenzoic acid. Transition metal-catalyzed reactions have emerged as powerful tools for constructing carbon-carbon bonds efficiently. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce additional substituents at strategic positions within the benzoic acid framework. These advances have not only streamlined synthetic routes but also opened new avenues for structural diversification.

From a biochemical perspective, the unique electronic distribution within 4-Chloro-3-ethyl-2-fluorobenzoic acid influences its interaction with biological targets. Computational studies have predicted that its derivatives may bind to proteins with high affinity due to favorable hydrophobic interactions and dipole-dipole interactions mediated by the fluorine atom. Such insights are crucial for rational drug design, where understanding molecular recognition at the atomic level is paramount.

The industrial production of CAS No. 2706393-26-0 adheres to stringent quality control measures to ensure consistency and purity. Manufacturers employ advanced purification techniques such as recrystallization and chromatography to isolate the compound from impurities. These efforts are essential for maintaining reproducibility in synthetic studies and ensuring that pharmaceutical-grade materials meet regulatory standards.

In conclusion, 4-Chloro-3-ethyl-2-fluorobenzoic acid represents a cornerstone compound in modern pharmaceutical chemistry. Its unique structural features and reactivity make it an indispensable tool for researchers developing novel therapeutic agents. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly pivotal role in addressing complex diseases through innovative drug design strategies.